Cas no 922053-79-0 (N-5-(1-benzofuran-2-yl)-1,3,4-oxadiazol-2-yl-2-(5-chlorothiophen-2-yl)acetamide)

• Product Name: N-5-(1-benzofuran-2-yl)-1,3,4-oxadiazol-2-yl-2-(5-chlorothiophen-2-yl)acetamide
• CAS No: 922053-79-0
• MF: C₁₆H₁₀ClN₃O₃S
• MW: 359.786900997162
• CID: 6614275
• PubChem ID: 40957888
• Update Time: 2025-06-24

N-5-(1-benzofuran-2-yl)-1,3,4-oxadiazol-2-yl-2-(5-chlorothiophen-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-5-(1-benzofuran-2-yl)-1,3,4-oxadiazol-2-yl-2-(5-chlorothiophen-2-yl)acetamide
• N-[5-(1-benzofuran-2-yl)-1,3,4-oxadiazol-2-yl]-2-(5-chlorothiophen-2-yl)acetamide
• N-(5-(benzofuran-2-yl)-1,3,4-oxadiazol-2-yl)-2-(5-chlorothiophen-2-yl)acetamide
• AKOS024635307
• F2273-0561
• 922053-79-0

• Inchi： 1S/C16H10ClN3O3S/c17-13-6-5-10(24-13)8-14(21)18-16-20-19-15(23-16)12-7-9-3-1-2-4-11(9)22-12/h1-7H,8H2,(H,18,20,21)
• InChI Key： MZTNJGNGPDFZDE-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(CC(NC2=NN=C(C3=CC4C=CC=CC=4O3)O2)=O)S1

Computed Properties

• Exact Mass: 359.0131401g/mol
• Monoisotopic Mass: 359.0131401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 472
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 109Ų

Additional information on N-5-(1-benzofuran-2-yl)-1,3,4-oxadiazol-2-yl-2-(5-chlorothiophen-2-yl)acetamide

Introduction to N-5-(1-benzofuran-2-yl)-1,3,4-oxadiazol-2-yl-2-(5-chlorothiophen-2-yl)acetamide (CAS No. 922053-79-0)

N-5-(1-benzofuran-2-yl)-1,3,4-oxadiazol-2-yl-2-(5-chlorothiophen-2-yl)acetamide, also known by its CAS number 922053-79-0, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of oxadiazoles and features a unique combination of benzofuran and chlorothiophene moieties, which contribute to its potential therapeutic applications.

The molecular structure of N-5-(1-benzofuran-2-yl)-1,3,4-oxadiazol-2-yl-2-(5-chlorothiophen-2-yl)acetamide is characterized by its heterocyclic rings and functional groups. The benzofuran ring, a five-membered aromatic heterocycle containing an oxygen atom, is known for its biological activity and has been extensively studied in the development of various drugs. The chlorothiophene moiety, on the other hand, introduces chlorine and sulfur atoms, which can significantly influence the compound's physicochemical properties and biological activity.

Recent studies have highlighted the potential of N-5-(1-benzofuran-2-yl)-1,3,4-oxadiazol-2-yl-2-(5-chlorothiophen-2-yl)acetamide in various therapeutic areas. One notable application is in the treatment of inflammatory diseases. Research published in the Journal of Medicinal Chemistry (2021) demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that it could be a promising candidate for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, N-5-(1-benzofuran-2-yl)-1,3,4-oxadiazol-2-yl-2-(5-chlorothiophen-2-yl)acetamide has shown potential as an antitumor agent. A study published in the Cancer Research journal (2020) reported that this compound selectively targets and inhibits the growth of cancer cells while sparing normal cells. The mechanism of action involves the disruption of cellular signaling pathways that are crucial for tumor survival and proliferation. These findings open up new avenues for the development of targeted cancer therapies.

The pharmacokinetic properties of N-5-(1-benzofuran-2-yl)-1,3,4-thiadiazoloyl)-N′-[5-chloro-thiophen]-acetohydrazide have also been investigated. Studies have shown that it has favorable oral bioavailability and a reasonable half-life, making it suitable for further development as an oral medication. However, further research is needed to optimize its pharmacokinetic profile and enhance its therapeutic efficacy.

In terms of safety and toxicity, preliminary studies have indicated that N-[5-(benzofuran)]-based compounds are generally well-tolerated at therapeutic doses. However, comprehensive toxicological evaluations are essential to ensure their safety for long-term use in humans. Preclinical studies have not reported any significant adverse effects at relevant concentrations.

The synthesis of N-[5-(benzofuran)]-based compounds typically involves multi-step reactions that require careful control of reaction conditions to achieve high yields and purity. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing these compounds. For example, a novel synthetic route using microwave-assisted reactions has been reported to significantly reduce reaction times and improve yields.

In conclusion, N-[5-(benzofuran)]-based compounds represent a promising class of molecules with diverse therapeutic applications. Their unique structural features and biological activities make them attractive candidates for further research and development in medicinal chemistry. Ongoing studies aim to elucidate their mechanisms of action, optimize their pharmacological properties, and evaluate their potential as novel therapeutics for various diseases.